Cas no 88320-52-9 ( )
structure
Product Name:
CAS No:88320-52-9
MF:C11H16N4O
MW:220.270941734314
CID:993005
PubChem ID:335482
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 5-butyl-1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-one
- DTXSID20319424
- NSC345282
- 5-Butyl-1,6-dimethyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
- NSC-345282
- 88320-52-9
-
-
- Inchi: 1S/C11H16N4O/c1-4-5-6-15-8(2)13-10-9(11(15)16)7-12-14(10)3/h7H,4-6H2,1-3H3
- InChI Key: JBZFVQDCAVZAFQ-UHFFFAOYSA-N
- SMILES: O=C1C2C=NN(C)C=2N=C(C)N1CCCC
Computed Properties
- Exact Mass: 220.13241115g/mol
- Monoisotopic Mass: 220.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 50.5Ų
Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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